Cas no 78628-80-5 (Terbinafine hydrochloride)

• Product Name: Terbinafine hydrochloride
• CAS No: 78628-80-5
• MF: C₂₁H₂₆ClN
• MW: 327.8908
• MDL: MFCD00145430
• CID: 60018
• PubChem ID: 87568500
• Update Time: 2025-07-23

Terbinafine hydrochloride Chemical and Physical Properties

Names and Identifiers

• TERBINAFINE HYDROCHLORIDE
• (e)-n-(6,6-dimethyl-2-hepten-4-ynyl)-n-methyl-1-naphthalenemethanamine monohydrochloride
• (E)-N-(6,6-DIMETHYL-2-HEPTEN-4-YNYL)-N-METHYL-1-NAPHTHYLMETHYLAMINE HYDROCHLORIDE
• LAMISIL
• N-[(2E)-6,6-DIMETHYL-2-HEPTEN-4-YNYL]-N-METHYL-1-NAPHTHALENEMETHANAMINE
• n,6,6-trimethyl-n-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine hydrochloride
• TERBINAFINE HCL
• TRANS-N-(6,6-DIMETHYL-2-HEPTEN-4-YNYL)-N-METHYL-1-NAPHTHYLMETHYLAMINE HYDROCHLORIDE
• (e)-n-(6,6-dimethyl-2-hepten-4-ynyl)-n-methyl-1-naphthalenemethylaminehydroc
• lamosil
• n-(6,6-dimethyl-2-hepten-4-ynyl)-n-methyl-1-naphthalenemethanamin(e)-1-naphthalenemethanaminmon
• n-(6,6-dimethyl-2-hepten-4-ynyl)-n-methyl-1-naphthalenemethanamin(e)-1-naphthalenemethanaminmonohydrochloride
• TerbutalineSulfateBase
• Lamisil, N-[(2E)-6,6-Dimethyl-2-hepten-4-ynyl]-N-methyl-1-naphthalenemethanamine
• 1-Naphthalenemethanamine, N-(2E)-6,6-dimethyl-2-hepten-4-ynyl-N-methyl-, hydrochloride
• TERNBINAFINEHCL
• ({[(2E)-6,6-Dimethylhept-2-en-4-yn-1-yl](methyl)amino}methyl)naphthalene hydrochloride
• Trebinafine hydrochloride
• 1-(3,5-Dihydroxyphenyl)-2-(tert-butylamino)ethanol
• Terbutaline
• N,6,6-Trimethyl-N-(1-naphthylmethyl)hept-2-en-4-yn-1-amine hydrochloride
• TERBINAFINE
• Terbinafine (hydrochloride)
• Terbinafine Hydrochl
• terbinafine hydrochloride
• Terbinafine Hydrochioride
• trans-N-(6,6-Dimethyl-2-hepten-4-ylyl)-N-methyl-1-naphthylmethylamine hydrochloride
• (E)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine Hydrochloride
• [ "" ]
• Lamisil Krem
• Lamisil AT
• Terbinafinum [Latin]
• Terbinafina [Spanish]
• MycoVa
• Terbinafinum
• Terbinafina
• Zabel
• CPD000469152
• 012C11ZU6G
• (E)-N-(6,6-Dimethyl-2-hepten-4-ynyl)-N-methyl-1-naphthalenemethylamine hydrochloride
• C21H26ClN
• Terbinafine h
• TDT 067 hydrochloride
• Terbine
• SMR000469152
• Terbinafinum (Latin)
• TERBINAFINE HYDROCHLORIDE (USP MONOGRAPH)
• Terbinafine hydrochloride (Lamisil)
• SF 86-327 hydrochloride
• [(2Z)-6,6-dimethylhept-2-en-4-yn-1-yl](methyl)[(naphthalen-1-yl)methyl]amine hydrochloride
• Good Neighbor Pharmacy
• NSC-759113
• NSC759113
• NC00276
• Lamisil ATfor Jock Itch
• Terbinafine hydrochloride (USP:JAN)
• CHEMBL1200832
• SW197656-2
• SilkaAntifungal
• Terbinafine hydrochloride [USP:JAN]
• Lamisil (TN)
• SCHEMBL36795
• HY-17395
• Bramazil
• Terbinafine (as hydrochloride)
• (E)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-aminehydrochloride
• InnoNyx
• MLS001401424
• (E)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine;hydrochloride
• UNII-012C11ZU6G
• DTXSID90229223
• Antifungal Foot
• s2557
• Pharmakon1600-01505392
• Terbinafine hydrochloride (JP17/USP)
• Terbinafine hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• [(E)-6,6-dimethylhept-2-en-4-ynyl]-methyl-(naphthalen-1-ylmethyl)azanium;chloride
• Terbinafine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• DTXCID10151714
• (2E)-N,6,6-trimethyl-N-(1-naphthylmethyl)hept-2-en-4-yn-1-amine hydrochloride
• SilkaJock Itch
• (E)-N-(6,6-DIMETHYL-2-HEPTEN-4-YNYL)-N-METHYL-1-NAPHTHALENEMETHYLAMINE, HYDROCHLORIDE
• TERBINAFINE HYDROCHLORIDE (EP MONOGRAPH)
• Terbinafine hydrochloride, >=98%
• SF-86327
• CVS PharmacyAthletes Foot
• WalgreensAthletes Foot
• terbinafin hydrochloride
• ShopkoAthletes Foot
• Terbinafine Hydochloride
• NS00076449
• Bramizil
• lamisilat
• Muzonal
• GoodSenseTerbinafine Hydrochloride
• Q27147212
• Terbinafine HCl?
• Lamisil AT Cream
• CS-1123
• 1-Naphthalenemethanamine, N-(6,6-dimethyl-2-hepten-4-ynyl)-N-methyl-, (E)-, monohydrochloride
• Terbinafine Hydrochloride,(S)
• (2E)-N,6,6-Trimethyl-N-(1-naphthylmethyl)hept-2-en-4-yn-1-amine hydrochloride (1:1)
• (Z)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine hydrochloride
• SilkaGel
• TERBINAFINE HYDROCHLORIDE [VANDF]
• LamisilAT Jock Itch
• Athletes foot
• Terbina
• TERBINAFINE HYDROCHLORIDE [ORANGE BOOK]
• SCHEMBL36793
• NM-100060
• MLS001304037
• 78628-80-5 (HCl)
• KS-1289
• CHEBI:77614
• TerbiFoam
• Terbisil
• DRG-0286
• MFCD00145430
• AC-761
• (2E)-N,6,6-trimethyl-N-(1-naphthylmethyl)hept-2-en-4-yn-1-aminium chloride
• D2049
• NSC 759113
• TERBINAFINE HYDROCHLORIDE [USP MONOGRAPH]
• (2E)-N,6,6-Trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine monohydrochloride
• LS-14899
• EC 616-640-4
• TERBINAFINE HYDROCHLORIDE [JAN]
• terbinafine monohydrochloride
• AKOS015844100
• Terbinafine hydrochloride, Antibiotic for Culture Media Use Only
• Terbinafine Tablets 250 mg
• TERBINAFINE HYDROCHLORIDE (USP-RS)
• BCP9000834
• KrogerAntifungal
• HTU-520
• Terbinafine for system suitability, European Pharmacopoeia (EP) Reference Standard
• BT164461
• TERBINAFINE HYDROCHLORIDE [EP MONOGRAPH]
• 1-NAPHTHALENEMETHANAMINE, N-(6,6-DIMETHYL-2-HEPTEN-4-YNYL)-N-METHYL-, (E)-, HYDROCHLORIDE
• TERBINAFINE HYDROCHLORIDE [USP-RS]
• 1-Naphthalenemethanamine, N-[(2E)-6,6-dimethyl-2-hepten-4-yn-1-yl]-N-methyl-, hydrochloride (1:1)
• [(2E)-6,6-dimethylhept-2-en-4-yn-1-yl](methyl)(naphthalen-1-ylmethyl)amine hydrochloride
• Afogan
• Terbinafine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• (E)-N-(6,6-Dimethyl-2-hepten-4-ynyl)-N-methyl-1-naphthalenemethanamine hydrochloride
• TERBINAFINE HYDROCHLORIDE [WHO-DD]
• AKOS025149216
• TERBINAFINE HCL 5%
• TERBINAFINE HYDROCHLORIDE [MART.]
• MLS001066620
• Q-201790
• Shoprite
• TERBINAFINE HYDROCHLORIDE [MI]
• D02219
• CCG-101026
• TERBINAFINE HYDROCHLORIDE (MART.)
• (2E)-N,6,6-TRIMETHYL-N-(NAPHTHALEN-1-YLMETHYL)HEPT-2-EN-4-YN-1-AMINE HYDROCHLORIDE
• 78628-80-5
• Terbinafine hydrochloride

• MDL： MFCD00145430
• Inchi： 1S/C21H25N.ClH/c1-21(2,3)15-8-5-9-16-22(4)17-19-13-10-12-18-11-6-7-14-20(18)19;/h5-7,9-14H,16-17H2,1-4H3;1H/b9-5+;
• InChI Key： BWMISRWJRUSYEX-SZKNIZGXSA-N
• SMILES： Cl[H].N(C([H])([H])[H])(C([H])([H])/C(/[H])=C(\[H])/C#CC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 327.17500
• Monoisotopic Mass: 327.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Powder
• Density: 3.8600
• Melting Point: 204-208 ºC
• Boiling Point: 417°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.586
• Solubility: methanol: soluble50mg/mL
• PSA: 3.24000
• LogP: 5.67930
• Merck: 9156
• Solubility: Soluble in methanol) dichloromethane # soluble in ethanol # slightly soluble in water.
• Vapor Pressure: No data available

Terbinafine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H410
• Warning Statement： P261-P273-P305+P351+P338-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38-50/53
• Safety Instruction： S26; S36/37/39; S61; S60
• RTECS：QJ8600100
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39-S61-S60
• Risk Phrases：R36/37/38
• Toxicity：LD50 in mice, rats (mg/kg): 4000, 4000 orally; 393, 213 i.v. (Ganzinger)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Terbinafine hydrochloride

Terbinafine Hydrochloride (78628-80-5): Chemical Properties and Applications

Terbinafine hydrochloride (CAS 78628-80-5) is a synthetic allylamine antifungal agent widely used in the treatment of fungal infections. Its chemical name is (E)-N-(6,6-dimethyl-2-hepten-4-ynyl)-N-methyl-1-naphthalenemethanamine hydrochloride. This compound exhibits potent activity against dermatophytes, molds, and certain yeasts by inhibiting squalene epoxidase, a key enzyme in ergosterol biosynthesis. The molecular formula of terbinafine hydrochloride is C21H25N·HCl, with a molecular weight of 327.89 g/mol. Its high bioavailability and lipophilic nature make it effective for topical and oral administration. Researchers have extensively studied its stability, solubility, and crystalline structure to optimize pharmaceutical formulations. The compound's broad-spectrum antifungal properties have made it a first-line treatment for onychomycosis and tinea infections, aligning with current trends in personalized medicine and targeted therapy.

Terbinafine Hydrochloride (78628-80-5): Mechanism of Action and Pharmacokinetics

The mechanism of action of terbinafine hydrochloride (CAS 78628-80-5) involves selective inhibition of fungal squalene epoxidase, leading to ergosterol depletion and accumulation of toxic squalene, causing cell death. Unlike azole antifungals, terbinafine hydrochloride exhibits fungicidal activity against most dermatophytes, a feature highly valued in clinical settings. Pharmacokinetic studies reveal its rapid absorption after oral administration, with peak plasma concentrations achieved within 2 hours. The drug demonstrates high protein binding (>99%) and extensive distribution to skin, nails, and adipose tissues. Its metabolism occurs primarily in the liver via CYP450 enzymes, and excretion is mainly through urine. Recent research focuses on nanocarrier-based delivery systems to enhance its penetration into nail plates, addressing a key challenge in onychomycosis treatment. These advancements align with the growing demand for efficient drug delivery technologies in dermatological therapeutics.

Terbinafine Hydrochloride (78628-80-5): Clinical Efficacy and Safety Profile

Clinical trials have established terbinafine hydrochloride (CAS 78628-80-5) as a highly effective treatment for superficial fungal infections, with cure rates exceeding 70-90% for most indications. Its short treatment duration (typically 1-2 weeks for skin infections and 12 weeks for nail infections) and low relapse rates make it preferable to older antifungal agents. The safety profile is generally favorable, with gastrointestinal disturbances, taste disturbances, and skin reactions being the most common adverse effects. Recent pharmacovigilance studies emphasize the importance of hepatic function monitoring in patients receiving oral terbinafine, particularly those with pre-existing liver conditions. Comparative studies with newer antifungals like efinaconazole continue to demonstrate terbinafine's cost-effectiveness and therapeutic superiority for many indications, reinforcing its position in treatment guidelines.

Terbinafine Hydrochloride (78628-80-5): Research Advancements and Future Directions

Current research on terbinafine hydrochloride (CAS 78628-80-5) explores novel applications beyond traditional antifungal therapy. Studies investigate its potential anti-inflammatory properties and effects on biofilm formation, which could expand its use in chronic wound management. Pharmaceutical scientists are developing enhanced formulations, including thermosensitive gels and microneedle patches, to improve patient compliance and treatment outcomes. The emergence of terbinafine-resistant fungal strains has prompted investigations into combination therapies with other antifungals or adjuvants. Additionally, research into the compound's structure-activity relationships aims to develop derivatives with improved efficacy and safety profiles. These developments reflect the growing intersection of computational chemistry and drug design in antifungal research, addressing the global challenge of antimicrobial resistance.